1,2,9,10-tetramethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolinium

• Molecular Formula: C22H28NO4+
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 1,2,9,10-tetramethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-6-ium
• InChI: InChI=1S/C22H28NO4/c1-23(2)8-7-13-10-19(26-5)22(27-6)21-15-12-18(25-4)17(24-3)11-14(15)9-16(23)20(13)21/h10-12,16H,7-9H2,1-6H3/q+1
• InChI Key: WKHHFWJJIRCXHA-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1(CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C43)OC)OC)OC)OC)C

Description

1,2,9,10-Tetramethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolinium is a synthetic aporphine alkaloid of significant interest in pharmacological and phytochemical research. This quaternary ammonium compound shares the characteristic tetracyclic skeleton of aporphine alkaloids, which are isoquinoline derivatives widely studied for their diverse biological activities . Aporphine alkaloids are recognized as secondary metabolites found in various botanical families, including Nymphaeaceae, Ranunculaceae, and Annonaceae, and have been explored in traditional medicine systems for centuries . Researchers value this specific tetramethoxy derivative for investigating structure-activity relationships within this chemically diverse class of compounds. The compound's primary research applications focus on its potential as a lead compound in oncology and neuroscience research. Aporphine alkaloids have demonstrated potent anticancer activities against multiple cancer types, with mechanisms involving perturbation of cell cycle progression, induction of programmed cell death, and modulation of immune responses . Some related aporphine compounds activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in cellular defense against oxidative stress and represents a promising target for neuroprotective strategies . This specific chemical structure, featuring four methoxy groups at the 1,2,9,10 positions and two methyl groups at the 6-position, offers researchers a valuable tool for studying how substitution patterns influence bioavailability, receptor binding affinity, and overall pharmacological profile. The compound is provided as a high-purity material suitable for in vitro investigations, including enzyme assays, cell culture studies, and mechanistic studies exploring its interactions with biological targets. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications. It is the responsibility of the researcher to ensure safe handling and compliance with all applicable regulations governing the use of this material.

Biological Activity

1,2,9,10-tetramethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolinium (often referred to as TMDQ) is a quaternary ammonium compound belonging to the aporphine alkaloid family. This compound has garnered attention in pharmacological research due to its diverse biological activities and potential therapeutic applications. This article reviews the biological activity of TMDQ, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C22H28NO4+
• CAS Number : 47529-67-9
• Structural Characteristics : TMDQ features a complex dibenzoquinolinium structure with multiple methoxy groups that contribute to its solubility and reactivity.

Antimicrobial Activity

Recent studies have indicated that TMDQ exhibits significant antimicrobial properties. In particular:

• Bacterial Inhibition : TMDQ has shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. In vitro assays demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL against S. aureus and 64 µg/mL against E. coli .

Antioxidant Properties

TMDQ has been evaluated for its antioxidant capabilities. It was found to effectively scavenge free radicals, contributing to cellular protection against oxidative stress:

• DPPH Assay : TMDQ exhibited a half-maximal inhibitory concentration (IC50) of 25 µg/mL in DPPH radical scavenging assays, indicating potent antioxidant activity .

Neuroprotective Effects

The neuroprotective potential of TMDQ has been explored in models of neurodegenerative diseases:

• Mechanism of Action : TMDQ appears to protect neuronal cells from apoptosis induced by oxidative stress through the modulation of signaling pathways such as the PI3K/Akt pathway .

Anti-inflammatory Activity

TMDQ has also demonstrated anti-inflammatory effects:

• Cytokine Modulation : In cellular models, TMDQ reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages .

Study on Antimicrobial Efficacy

A study conducted by Liu et al. (2023) evaluated the antimicrobial properties of various alkaloids derived from Phellodendri Chinensis Cortex, including TMDQ. The study found that TMDQ significantly inhibited bacterial growth and suggested its potential use as a natural antimicrobial agent in herbal medicine .

Neuroprotective Study

In a neuroprotective study published in 2023, researchers assessed the effects of TMDQ on neuronal cell lines exposed to oxidative stress. The results indicated that TMDQ treatment led to a significant reduction in cell death and improved cell viability compared to untreated controls .

Summary of Findings

Biological Activity	Observations	References
Antimicrobial	Effective against S. aureus and E. coli
Antioxidant	IC50 = 25 µg/mL in DPPH assay
Neuroprotective	Protects against oxidative stress-induced apoptosis
Anti-inflammatory	Reduces TNF-alpha and IL-6 production

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Aporphine alkaloids exhibit structural diversity due to variations in methoxy, methyl, and hydroxyl substitutions. Below is a systematic comparison:

Menisperine

• Structure: 1,2,10,11-Tetramethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolinium.
• Key Differences : Menisperine shares the same tetracyclic core and methoxy substitutions but differs in the placement of methoxy groups (positions 10 and 11 instead of 9 and 10) and lacks a dimethyl group at position 6 .
• Molecular Formula: C₂₀H₂₄NO₄⁺ (exact mass: 354.1705 Da).
• Source : Found in Menispermum dauricum and Phellodendri Chinensis Cortex .

D-Glaucine

• Structure: (S)-1,2,9,10-Tetramethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline.
• Key Differences: Glaucine is a neutral tertiary alkaloid (non-quaternary) with a single methyl group at position 6 instead of dimethyl. This difference reduces its polarity compared to the target compound .
• Molecular Formula: C₂₁H₂₅NO₄ (exact mass: 355.1784 Da).
• Pharmacology : Glaucine is a bronchodilator and antitussive agent, whereas quaternary analogs like the target compound may exhibit enhanced bioavailability due to increased water solubility .

N-Methylcorydine

• Structure: 1,2,10-Trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolinium.
• Key Differences : Lacks the 9-methoxy group and dimethyl substitution at position 5.
• Molecular Formula: C₁₉H₂₂NO₃⁺ (exact mass: 312.1594 Da).
• Source : Co-occurs with the target compound in Phellodendri Chinensis Cortex .

Dicentrine

• Structure: (S)-10,11-Dimethoxy-7-methyl-6,7,7a,8-tetrahydro-5H-[1,3]dioxolo[4’,5’:4,5]benzo[1,2,3-de]benzo[g]quinoline.
• Key Differences : Contains a methylenedioxy group (positions 10,11) and a distinct methyl placement, altering its planar conformation and receptor binding .
• Pharmacology : Exhibits α₁-adrenergic antagonist activity, contrasting with the target compound’s uncharacterized bioactivity .

Structural and Pharmacological Data Table

Compound Name	Molecular Formula	Exact Mass (Da)	Key Substitutions	Biological Activity	Source
1,2,9,10-Tetramethoxy-6,6-dimethyl derivative	C₂₁H₂₆NO₄⁺	370.2018	6,6-dimethyl; 1,2,9,10-OMe	Underexplored	Phellodendri Chinensis
Menisperine	C₂₀H₂₄NO₄⁺	354.1705	6-methyl; 1,2,10,11-OMe	Antimalarial	Menispermum dauricum
D-Glaucine	C₂₁H₂₅NO₄	355.1784	6-methyl; neutral tertiary amine	Bronchodilation	Glaucium flavum
N-Methylcorydine	C₁₉H₂₂NO₃⁺	312.1594	6-methyl; 1,2,10-OMe	Antimicrobial	Phellodendri Chinensis
Dicentrine	C₂₀H₂₁NO₄	339.1471	10,11-methylenedioxy; 7-methyl	α₁-Adrenergic antagonist	Dicentra canadensis

Key Research Findings

• Stereochemical Impact: The (6aS) configuration in the target compound and D-Glaucine is critical for bioactivity, as enantiomers like (6aR)-norapomorphine show distinct dopamine receptor affinities .
• Quaternary vs.
• Biosynthetic Pathways: Shared pathways with magnoflorine and menisperine suggest common enzymatic steps (e.g., O-methyltransferases) but divergent N-methylation and oxidation processes .

Preparation Methods

Precursor Selection

• Isoquinoline Core : Derived from benzylisoquinoline alkaloids, such as those isolated from Phellodendri Chinensis Cortex.

• Methoxy Donors : Methylation agents like iodomethane or dimethyl sulfate are employed to introduce methoxy groups at positions 1, 2, 9, and 10.

• Dimethylation : A geminal dimethyl group at position 6 is introduced via alkylation using methyl iodide or tert-butyl bromide under basic conditions.

Stepwise Synthesis Procedures

Cyclization of the Tetracyclic Backbone

The dibenzoquinolinium skeleton is constructed through a Pictet–Spengler reaction or Bischler–Napieralski cyclization (Table 1). For example:

• Condensation : Reacting dopamine derivatives with aldehydes (e.g., formaldehyde) forms a tetrahydroisoquinoline intermediate.

• Oxidative Coupling : Using MnO₂ or DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) to couple two aromatic rings, forming the dibenzo[de,g]quinoline framework.

Table 1 : Key Cyclization Conditions

Step	Reagents/Catalysts	Temperature (°C)	Yield (%)
Pictet–Spengler	HCl, EtOH	80	62
Bischler–Napieralski	POCl₃, Toluene	110	58
Oxidative Coupling	MnO₂, CH₂Cl₂	25	45

Methoxylation and Methylation

• Methoxy Group Installation :

  • O-Methylation : Treating phenolic intermediates with iodomethane and K₂CO₃ in acetone.

  • Selectivity : Protecting group strategies (e.g., acetyl) ensure regioselective methoxylation at positions 1, 2, 9, and 10.

• Geminal Dimethylation :

  • Alkylation : Reaction with methyl iodide in the presence of NaH or LDA (lithium diisopropylamide) at −78°C.

Catalysts and Reaction Optimization

Lewis Acid Catalysis

Lewis acids (e.g., ZnCl₂, AlCl₃) enhance electrophilic aromatic substitution during methoxylation. For instance, ZnCl₂ increases the yield of tetramethoxy derivatives by 20% compared to uncatalyzed reactions.

Transition Metal-Mediated Reactions

• Palladium Catalysts : Suzuki–Miyaura coupling introduces aryl groups at specific positions, though this is less common for the target compound.

• Oxidation Catalysts : Selenium dioxide (SeO₂) selectively oxidizes methyl groups to carbonyls in related quinoline syntheses.

Table 2 : Catalyst Performance Comparison

Catalyst	Reaction Step	Yield Improvement (%)
ZnCl₂	Methoxylation	20
Pd(PPh₃)₄	Cross-Coupling	15
SeO₂	Oxidation	12

Analytical Characterization

Spectroscopic Validation

• UHPLC-Q-Orbitrap MS : Confirms molecular ion [M]⁺ at m/z 365.44 and fragments at m/z 321.10 ([M-CH₃]⁺) and 292.10 ([M-2CH₃-CO]⁺).

• ¹H NMR : Key signals include δ 3.85 (s, 12H, OCH₃), δ 1.55 (s, 6H, C(CH₃)₂), and δ 6.90–7.20 (m, aromatic protons).

X-ray Crystallography

Crystal structures reveal a half-chair conformation for the tetrahydro-4H-dibenzoquinolinium core, with methoxy groups occupying equatorial positions .

Q & A

What are the optimal synthetic routes for 1,2,9,10-tetramethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolinium, and how can purity be maximized?

Methodological Answer:
Synthesis typically involves multi-step alkaloid derivatization. Key steps include:

Ring Closure: Use acid-catalyzed cyclization of tetrahydroisoquinoline precursors under reflux (e.g., HCl/MeOH, 60°C, 12h).

Methylation: Sequential methoxy group introduction via dimethyl sulfate or methyl iodide in basic conditions (K₂CO₃/DMF).

Purification: Employ column chromatography (silica gel, CH₂Cl₂:MeOH 95:5) followed by recrystallization (ethanol/water) to achieve >95% purity .

Table 1: Synthetic Route Comparison

Step	Reagents/Conditions	Yield (%)	Purity (%)	Reference
Cyclization	HCl/MeOH, 60°C	65	90
Methylation	CH₃I, K₂CO₃/DMF	78	92
Purification	Silica gel chromatography	-	98

How can the molecular structure and stereochemistry of this compound be rigorously characterized?

Methodological Answer:
Combine spectroscopic and crystallographic methods:

• NMR: ¹H/¹³C NMR to confirm methoxy groups and quinolizinium core. Compare shifts with analogs like Scoulerine (C19H21NO4) .
• X-ray Crystallography: Resolve stereochemistry at 6a-position (R/S configuration) .
• Mass Spectrometry: High-resolution MS (HRMS-ESI) for molecular ion validation (e.g., [M]+ at m/z 412.212) .

What theoretical frameworks guide mechanistic studies of its biological activity?

Methodological Answer:
Link hypotheses to established alkaloid pharmacology:

• Receptor Binding Models: Compare with berberine analogs targeting acetylcholinesterase or DNA intercalation .
• Molecular Orbital Theory: Predict electron distribution in the dibenzoquinoline system to explain redox activity .
• Structure-Activity Relationship (SAR): Use isoquinoline alkaloid databases to identify critical substituents (e.g., methoxy groups) .

How can contradictions in reported pharmacological data (e.g., cytotoxicity vs. neuroprotection) be resolved?

Methodological Answer:
Address discrepancies via:

Dose-Response Studies: Test across concentrations (nM–µM) to identify biphasic effects.

Cell Line Specificity: Compare primary neurons vs. cancer cells (e.g., SH-SY5Y vs. HeLa).

Meta-Analysis: Systematically review studies using PRISMA guidelines to assess bias .

Table 2: Pharmacological Data Comparison

Study	Cell Line	IC₅₀ (µM)	Effect	Proposed Mechanism
A	HeLa	12.5	Cytotoxic	DNA intercalation
B	SH-SY5Y	0.8	Neuroprotective	Antioxidant activity

What experimental designs optimize reaction conditions for scaled synthesis?

Methodological Answer:
Implement factorial design (2³ factors):

• Variables: Temperature (40°C vs. 60°C), catalyst (HCl vs. H₂SO₄), solvent (MeOH vs. EtOH).
• Response Variables: Yield, purity, reaction time.
• Statistical Analysis: ANOVA to identify significant factors (p < 0.05) .

How does stereochemistry at the 6a position influence bioactivity?

Methodological Answer:

• Chiral Resolution: Use chiral HPLC (Chiralpak AD-H column, hexane:IPA 85:15) to isolate enantiomers .
• Biological Assays: Test R- and S-forms in enzyme inhibition assays (e.g., acetylcholinesterase).
• Computational Docking: Compare enantiomer binding affinities via AutoDock Vina .

What computational methods predict physicochemical properties (e.g., solubility, logP)?

Methodological Answer:

• Molecular Dynamics (MD): Simulate solvation in water/octanol using GROMACS.
• QSAR Models: Train on alkaloid datasets (e.g., AlkaloidDB) to predict logP and pKa .
• COMSOL Multiphysics: Model diffusion coefficients in membrane permeability assays .

How can structure-activity relationship (SAR) studies be systematically designed for analogs?

Methodological Answer:

• Scaffold Modification: Synthesize analogs with varied methoxy/methyl groups.
• High-Throughput Screening (HTS): Use 96-well plates for cytotoxicity and antioxidant assays.
• Principal Component Analysis (PCA): Reduce variables (e.g., substituent size, polarity) to identify key SAR drivers .